Cas no 130599-46-1 (4H-1-Benzopyran-4-one,5-amino-2-(4-aminophenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,5-amino-2-(4-aminophenyl)-
• CAS No: 130599-46-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 102569
• PubChem ID: 10422310
• Update Time: 2025-04-18

4H-1-Benzopyran-4-one,5-amino-2-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-amino-2-(4-aminophenyl)-
• 4H-1-Benzopyran-4-one,5-amino-2-(4-aminophenyl)-(9CI)
• 5-Amino-2-(4-aminophenyl)-4H-chromen-4-one
• 4-(p-Aminoanilino)-3-sulfoaniline
• 4,4'-diami
• 4,4'-Diamino-2-sulfodiphenylamine
• 4,4'-Diaminodiphenylamine-2-sulfonic acid
• 4.4'-Diamino-diphenylamin-sulfonsaeure-(2)
• 5,4'-Diaminoflavone
• 5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid
• 5-amino-2-(4-amino-anilino)-benzenesulfonic acid
• 5-amino-2-(4-aminophenyl)-4H-1-benzopyran-4-one
• 5-amino-2-[(4-aminophenyl)amino]-benzenesulfonic acid
• 6-(p-Aminoanilino)metanilic acid
• ST024156
• XUEFLGITUSFBIL-UHFFFAOYSA-N
• 5,4'-diamino-flavone
• 5-amino-2-(4-aminophenyl)chromen-4-one
• 130599-46-1
• SCHEMBL1560703
• CHEMBL56415
• BDBM50470905

• Inchi： 1S/C15H12N2O2/c16-10-6-4-9(5-7-10)14-8-12(18)15-11(17)2-1-3-13(15)19-14/h1-8H,16-17H2
• InChI Key： XUEFLGITUSFBIL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC=CC1=2)N)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones